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Compound of Interest

Compound Name: CP-447697

Cat. No.: B15604013

For Researchers, Scientists, and Drug Development Professionals

Application Notes

CP-47,497 is a potent synthetic cannabinoid and a high-affinity agonist for the cannabinoid
receptor type 1 (CB1).[1] Developed by Pfizer in the 1980s, it is a non-classical cannabinoid
that is structurally distinct from THC but produces similar physiological and behavioral effects.
[2] Due to its cannabimimetic properties, CP-47,497 is a valuable research tool for studying the
endocannabinoid system, including its role in pain perception, motor control, and
thermoregulation.[2] In rodents, administration of CP-47,497 reliably induces a characteristic
"tetrad" of effects: catalepsy, antinociception (analgesia), hypothermia, and hypolocomotion.[3]
These effects are primarily mediated through the activation of CB1 receptors, which are G-
protein coupled receptors predominantly expressed in the central nervous system.

Mechanism of Action

CP-47,497 acts as an agonist at the CB1 receptor.[1] Binding of CP-47,497 to the CB1 receptor
stimulates G-proteins (Gi/Go), leading to a cascade of intracellular events. This includes the
inhibition of adenylyl cyclase, which reduces cyclic AMP (CAMP) levels, a decrease in the
opening of N-type calcium channels, and the activation of G-protein-gated inward rectifier
potassium (GIRK) channels. The cumulative effect of these signaling events is a dampening of
neuronal activity and a reduction in synaptic neurotransmitter release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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